3-{1-[2-(difluoromethoxy)benzyl]-3-piperidinyl}-N-(2-fluorophenyl)propanamide

• IUPAC Name: 3-[1-[[2-(difluoromethoxy)phenyl]methyl]piperidin-3-yl]-N-(2-fluorophenyl)propanamide
• InChI: InChI=1S/C22H25F3N2O2/c23-18-8-2-3-9-19(18)26-21(28)12-11-16-6-5-13-27(14-16)15-17-7-1-4-10-20(17)29-22(24)25/h1-4,7-10,16,22H,5-6,11-15H2,(H,26,28)
• InChI Key: OAZHMMFEGYLJFE-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CC2=CC=CC=C2OC(F)F)CCC(=O)NC3=CC=CC=C3F
• Molecular Formula: C22H25F3N2O2
• Molecular Weight: 406.4 g/mol

Description

3-{1-[2-(difluoromethoxy)benzyl]-3-piperidinyl}-N-(2-fluorophenyl)propanamide, also known as JNJ-5207852, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications in various diseases.

Mechanism of Action

3-{1-[2-(difluoromethoxy)benzyl]-3-piperidinyl}-N-(2-fluorophenyl)propanamide binds selectively to the KOR, which is a G protein-coupled receptor that is primarily located in the central nervous system. Activation of the KOR has been shown to produce dysphoric and aversive effects, which may contribute to the development of addiction and other psychiatric disorders. 3-{1-[2-(difluoromethoxy)benzyl]-3-piperidinyl}-N-(2-fluorophenyl)propanamide blocks the activation of the KOR, which may help to reduce the negative effects associated with its activation.
Biochemical and Physiological Effects:
3-{1-[2-(difluoromethoxy)benzyl]-3-piperidinyl}-N-(2-fluorophenyl)propanamide has been shown to produce a range of biochemical and physiological effects, including analgesia, anxiolytic effects, and antidepressant-like effects. It has also been shown to reduce drug-seeking behavior in preclinical studies of addiction. 3-{1-[2-(difluoromethoxy)benzyl]-3-piperidinyl}-N-(2-fluorophenyl)propanamide has a long half-life and is metabolized primarily by the liver.

Advantages and Limitations for Lab Experiments

3-{1-[2-(difluoromethoxy)benzyl]-3-piperidinyl}-N-(2-fluorophenyl)propanamide has several advantages for use in lab experiments, including its high potency and selectivity for the KOR. However, it also has several limitations, including its low solubility in water and its potential for off-target effects at high doses.

Future Directions

There are several future directions for the study of 3-{1-[2-(difluoromethoxy)benzyl]-3-piperidinyl}-N-(2-fluorophenyl)propanamide, including the development of more potent and selective KOR inhibitors, the exploration of its potential therapeutic applications in other diseases, and the investigation of its mechanism of action at the molecular level. Additionally, the use of 3-{1-[2-(difluoromethoxy)benzyl]-3-piperidinyl}-N-(2-fluorophenyl)propanamide in combination with other drugs may provide a more effective treatment approach for certain diseases.

Synthesis Methods

The synthesis of 3-{1-[2-(difluoromethoxy)benzyl]-3-piperidinyl}-N-(2-fluorophenyl)propanamide involves the reaction of 2-fluorobenzonitrile with 2,3-difluoroanisole in the presence of sodium hydride and potassium tert-butoxide. The resulting product is then subjected to a reductive amination reaction with 3-piperidin-1-ylpropan-1-amine to form the final product. The overall yield of the synthesis is approximately 20%.

Scientific Research Applications

3-{1-[2-(difluoromethoxy)benzyl]-3-piperidinyl}-N-(2-fluorophenyl)propanamide has been extensively studied for its potential therapeutic applications in various diseases such as pain, anxiety, depression, and addiction. It has been shown to be a potent and selective inhibitor of the kappa opioid receptor (KOR), which is involved in the regulation of pain, mood, and stress responses. 3-{1-[2-(difluoromethoxy)benzyl]-3-piperidinyl}-N-(2-fluorophenyl)propanamide has also been studied for its potential use in the treatment of substance use disorders, as it has been shown to reduce drug-seeking behavior in preclinical studies.